3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide

• IUPAC Name: 3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide
• InChI: InChI=1S/C9H20N2O3S/c1-14-6-3-7-15(12,13)11-9-4-2-5-10-8-9/h9-11H,2-8H2,1H3/t9-/m0/s1
• InChI Key: PJDISUGQIYZMCF-VIFPVBQESA-N
• Canonical SMILES: COCCCS(=O)(=O)NC1CCCNC1
• Isomeric SMILES: COCCCS(=O)(=O)N[C@H]1CCCNC1
• Molecular Formula: C9H20N2O3S
• Molecular Weight: 236.33 g/mol

Description

3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as SR-127, which is a selective and potent inhibitor of the serotonin transporter. It has been found to have a significant impact on various physiological and biochemical processes in the body.

Mechanism of Action

The mechanism of action of 3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide involves the inhibition of the serotonin transporter. This leads to an increase in the levels of serotonin in the synaptic cleft, which in turn has a significant impact on various physiological and biochemical processes in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide are diverse and complex. It has been found to modulate the activity of various neurotransmitter systems, including serotonin, dopamine, and norepinephrine. It also has an impact on the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress response.

Advantages and Limitations for Lab Experiments

The advantages of using 3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide in lab experiments include its potency, selectivity, and specificity. It has been found to be effective in both in vitro and in vivo studies. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully monitored.

Future Directions

There are several future directions for the research on 3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide. One of the areas of interest is its potential use in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease. It is also being studied for its potential use in the treatment of obesity and metabolic disorders. Another area of interest is the development of more potent and selective inhibitors of the serotonin transporter.

Synthesis Methods

The synthesis of 3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide involves several steps. The first step is the preparation of 3-methoxypropan-1-amine, which is then reacted with piperidine to obtain 3-methoxy-N-(piperidin-3-yl)propan-1-amine. This compound is then reacted with sulfamic acid to obtain the final product, 3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide.

Scientific Research Applications

3-methoxy-N-[(3S)-piperidin-3-yl]propane-1-sulfonamide has been extensively studied for its potential therapeutic applications. It has been found to be effective in the treatment of various psychiatric disorders such as depression, anxiety, and obsessive-compulsive disorder. It has also been studied for its potential use in the treatment of drug addiction and alcoholism.